Cas no 108787-48-0 (D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]-)
![D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]- structure](https://www.kuujia.com/scimg/cas/108787-48-0x500.png)
108787-48-0 structure
Product name:D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]-
CAS No:108787-48-0
MF:C19H25N3O5
MW:375.41890501976
CID:1186929
D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
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- D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]-
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- Inchi: 1S/C19H25N3O5/c1-19(2,3)27-18(25)21-16(17(23)24)9-15-10-22(12-20-15)13-26-11-14-7-5-4-6-8-14/h4-8,10,12,16H,9,11,13H2,1-3H3,(H,21,25)(H,23,24)/t16-/m1/s1
- InChI Key: IEAOAWZLUGOPJX-MRXNPFEDSA-N
- SMILES: C(O)(=O)[C@@H](CC1N=CN(COCC2=CC=CC=C2)C=1)NC(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 375.17955
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 595.3±50.0 °C(Predicted)
- PSA: 102.68
- pka: 3.16±0.10(Predicted)
D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]- Related Literature
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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